molecular formula C8H13N3S B8467369 2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanamine

2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanamine

Cat. No.: B8467369
M. Wt: 183.28 g/mol
InChI Key: VBDQFINPZKKLIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanamine is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H13N3S

Molecular Weight

183.28 g/mol

IUPAC Name

4-(aminomethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

InChI

InChI=1S/C8H13N3S/c9-4-5-2-1-3-6-7(5)11-8(10)12-6/h5H,1-4,9H2,(H2,10,11)

InChI Key

VBDQFINPZKKLIK-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C(C1)SC(=N2)N)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-amino-4,5,6,7-tetrahydrobenzo[d]thiazol-4-yl)methyl methanesulfonate (3.3 mmol) in DMF (10 mL) was added NaN3 (0.21 g, 3.3 mmol). The resulting mixture was stirred at 85° C. for 30 minutes. The mixture was poured into water (100 mL) and extracted with EtOAc. The organic extract was dried over anhydrous sodium sulfate. After filtration and concentration, the crude product was dissolved in THF (20 mL) and H2O (10 mL), Na2CO3 (0.35 g, 3.3 mmol) and PPh3 (0.8 g, 3 mmol) was added. After stirring overnight, the reaction mixture was diluted with water (100 mL) and then filtered. The filtrate was extracted with EtOAc, and the organic layer was washed with brine and dried over anhydrous sodium sulfate. After filtration and concentration, the crude product was obtained and used directly in the next step without further purification.
Name
(2-amino-4,5,6,7-tetrahydrobenzo[d]thiazol-4-yl)methyl methanesulfonate
Quantity
3.3 mmol
Type
reactant
Reaction Step One
Name
Quantity
0.21 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.35 g
Type
reactant
Reaction Step Two
Name
Quantity
0.8 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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